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Compound of Interest

Compound Name: AV-105

Cat. No.: B605694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and

imaging protocols for Florbetapir F-18 injection (AMYViD®), a radioactive diagnostic agent for

Positron Emission Tomography (PET) imaging of the brain. The information is intended to guide

researchers and clinicians in the safe and effective use of this agent for the estimation of β-

amyloid neuritic plaque density in adult patients with cognitive impairment being evaluated for

Alzheimer's Disease (AD) and other causes of cognitive decline.

Dosage and Handling
Proper handling and precise dosage are critical for patient safety and imaging quality.

Adherence to the following guidelines is mandatory.

Table 1: Recommended Dosage and Administration of Florbetapir-F18
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Parameter Value

Recommended Dose 370 MBq (10 mCi)[1][2][3][4]

Maximum Mass Dose 50 µg[2][4][5][6]

Administration Route Intravenous bolus injection[2][3][4][5]

Total Injection Volume ≤ 10 mL[2][3][4][5]

Post-injection Flush 0.9% sterile sodium chloride[3][4][5]

Radiation Safety: Florbetapir-F18 is a radioactive drug and should be handled with appropriate

safety measures to minimize radiation exposure to both patients and healthcare professionals.

[2] Use waterproof gloves and effective shielding, including syringe shields, when handling the

product.[2]

Radiation Dosimetry
The estimated absorbed radiation doses to various organs from a 370 MBq (10 mCi) injection

of Florbetapir-F18 are summarized below. The gallbladder wall receives the highest radiation

dose.[5][7][8]

Table 2: Estimated Absorbed Radiation Dose per 370 MBq (10 mCi) of Florbetapir-F18

Organ
Mean Absorbed Dose
(μSv/MBq)

Total Dose for 370 MBq
(mSv)

Gallbladder wall 143.0 ± 80.20[7][8] 52.91

Upper Large Intestine Wall 74.50 ± 34.20[7][8] 27.57

Small Intestine 65.50 ± 29.60[7][8] 24.24

Liver 64.40 ± 22.10[7][8] 23.83

Urinary Bladder Wall 27.10 ± 11.70[7][8] 10.03

Effective Dose 18.60 ± 4.26[7][8] 6.88[7][8]
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Experimental Protocols
Patient Preparation Protocol
A quiet and comfortable environment should be ensured for the patient before and during the

uptake phase.

Patient Preparation Workflow

Pre-Administration

Uptake Phase

Inform patient about the procedure

Establish intravenous access

Place patient in a quiet, dimly lit room for 30-50 minutes

Instruct patient to void bladder before imaging

Click to download full resolution via product page

Patient Preparation Workflow

Florbetapir-F18 Administration Protocol
Strict aseptic technique must be followed during the preparation and administration of the

radiopharmaceutical.
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Inspect the Vial: Visually inspect the Florbetapir-F18 solution for particulate matter and

discoloration prior to administration. Do not use if the solution is not clear and colorless.[3][4]

Withdraw the Dose: Using a shielded syringe, aseptically withdraw 370 MBq (10 mCi) of

Florbetapir-F18 in a total volume of 10 mL or less.[3][4]

Assay the Dose: Measure the dose in a suitable dose calibrator before administration.[3]

Administer the Dose: Inject the dose as a single intravenous bolus through a short

intravenous catheter (approximately 1.5 inches or less) to minimize adsorption of the drug to

the catheter.[2][5][6]

Saline Flush: Immediately follow the injection with an intravenous flush of 0.9% sterile

sodium chloride to ensure the full dose is delivered.[3][4][5]

PET Imaging Acquisition Protocol
Accurate timing of the PET scan is crucial for optimal image quality and interpretation.
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PET Imaging Acquisition Workflow

Administration

Uptake

Imaging

Administer 370 MBq (10 mCi)
Florbetapir-F18 IV Bolus

Wait for 30 to 50 minutes

Position patient supine with head centered in PET scanner

Acquire 10-minute PET scan

Click to download full resolution via product page

PET Imaging Acquisition Workflow

Image Reconstruction: Image reconstruction should include attenuation correction. The

resulting transaxial pixel sizes should be between 2 and 3 mm.[2]

Image Interpretation
A negative Amyvid scan indicates sparse to no neuritic plaques and is inconsistent with a

neuropathological diagnosis of AD at the time of image acquisition.[1] A positive Amyvid scan

indicates moderate to frequent amyloid neuritic plaques; however, this finding can also be

present in patients with other neurologic conditions and in older individuals with normal
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cognition.[1] Therefore, a positive scan does not establish a diagnosis of AD or other cognitive

disorders.[1] Clinical information should not be used during the initial interpretation of Amyvid

images to avoid potential bias.

Adverse Reactions
The most common adverse reactions reported in clinical trials include headache,

musculoskeletal pain, fatigue, and nausea.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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